Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate

• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H24N2O4S/c1-4-23-16(20)12-7-9-19(10-8-12)17(24)18-14-11-13(21-2)5-6-15(14)22-3/h5-6,11-12H,4,7-10H2,1-3H3,(H,18,24)
• InChI Key: RYQUMDRJODVDEY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)C(=S)NC2=C(C=CC(=C2)OC)OC

Description

Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate, also known as EIPC, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate has been studied for its potential as a therapeutic agent in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to have anti-tumor activity in vitro and in vivo, as well as neuroprotective effects in animal models of neurodegenerative diseases.

Mechanism of Action

Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate is believed to exert its biological effects through the inhibition of various enzymes and signaling pathways, including the mTOR pathway and the NF-κB pathway. It has also been shown to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate in lab experiments is its relatively low toxicity compared to other compounds with similar biological activities. However, its solubility in water is limited, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to elucidate the exact mechanisms of action of Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate and to optimize its pharmacological properties for clinical use.
In conclusion, Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate is a promising chemical compound with a range of potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent in various diseases and to optimize its pharmacological properties for clinical use.

Synthesis Methods

Ethyl 1-[(2,5-dimethoxyphenyl)carbamothioyl]piperidine-4-carboxylate can be synthesized through a multi-step process involving the reaction of piperidine with 2,5-dimethoxybenzoyl isothiocyanate, followed by esterification with ethyl chloroformate. The final product is a white crystalline powder with a melting point of 140-142°C.